Cas no 2172564-95-1 (3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)
3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
- EN300-1579319
- 2172564-95-1
- 3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
-
- Inchi: 1S/C28H34N2O5/c31-26(30-25(17-27(32)33)19-9-8-10-19)15-2-1-7-16-29-28(34)35-18-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-6,11-14,19,24-25H,1-2,7-10,15-18H2,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: DDAFZEFYSHPFEK-UHFFFAOYSA-N
- SMILES: OC(CC(C1CCC1)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1579319-50mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-100mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 100mg |
$2963.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-250mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 250mg |
$3099.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-500mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 500mg |
$3233.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-1000mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 1000mg |
$3368.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-2500mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 2500mg |
$6602.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-5000mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 5000mg |
$9769.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-10000mg |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 10000mg |
$14487.0 | 2023-09-24 | ||
| Enamine | EN300-1579319-0.05g |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1579319-0.1g |
3-cyclobutyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172564-95-1 | 0.1g |
$2963.0 | 2023-05-23 |
3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
Professional Introduction to Compound with CAS No. 2172564-95-1 and Product Name: *3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid*
Compound with the CAS number 2172564-95-1 and the product name 3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways with precision.
The presence of a cyclobutyl moiety in the compound's structure contributes to its stability and binding affinity, making it an attractive candidate for further investigation. This structural feature is particularly relevant in the context of designing molecules that can interact selectively with biological targets, such as enzymes and receptors. The cyclobutyl group's rigid conformation can enhance the compound's ability to fit into binding pockets, thereby improving its efficacy.
In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic rings, such as the 9H-fluoren-9-yl group found in this compound. The fluorene moiety is known for its excellent photophysical properties, which make it useful in various applications, including optoelectronics and bioimaging. Moreover, the methoxycarbonyl group serves as a protecting group for the amino function, allowing for controlled modifications during synthesis and ensuring the integrity of the compound's reactive sites.
The amino group in 3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is strategically positioned to participate in hydrogen bonding interactions, which are critical for molecular recognition processes. This feature is particularly important in drug design, where hydrogen bonding plays a pivotal role in stabilizing protein-ligand complexes. The hexanamidopropanoic acid segment of the molecule introduces additional polar functionalities, further enhancing its potential to interact with biological systems.
Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The combination of structural features such as the cyclobutyl group, fluorene ring, and amino functions makes this compound a promising candidate for multifaceted therapeutic applications. For instance, its ability to engage with multiple targets simultaneously could be leveraged in the development of combination therapies that offer synergistic effects.
The compound's potential extends beyond mere structural complexity; its chemical properties also make it suitable for various synthetic transformations. The presence of both protecting and reactive groups allows chemists to modify its structure in a controlled manner, enabling the exploration of different analogs with tailored properties. This flexibility is essential for optimizing drug candidates through structure-activity relationship (SAR) studies.
In the realm of biomedical research, compounds like this one are being evaluated for their potential as scaffolds for drug discovery. The unique combination of functional groups provides a rich platform for derivatization, allowing researchers to fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability. These factors are critical for determining the compound's suitability for clinical translation.
The use of advanced computational methods has further accelerated the discovery process for such complex molecules. Molecular modeling techniques can predict how 3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid will interact with biological targets at an atomic level. This information is invaluable for guiding synthetic efforts and optimizing lead compounds before they enter preclinical testing.
As research continues to evolve, interdisciplinary approaches are becoming increasingly important. The integration of chemistry, biology, and computational science has led to innovative strategies for drug development. Compounds like this one exemplify how interdisciplinary collaboration can yield novel therapeutics with significant therapeutic potential.
The future prospects for CAS No. 2172564-95-1 and its derivatives are promising. Ongoing studies aim to elucidate its mechanism of action and explore new applications in areas such as oncology and neurodegenerative diseases. The compound's unique structural features position it as a valuable tool for understanding complex biological processes and developing targeted interventions.
In conclusion, 3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid represents a significant contribution to the chemical and biomedical fields. Its intricate molecular architecture and versatile functional groups make it a compelling candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in advancing therapeutic strategies.
2172564-95-1 (3-cyclobutyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)